Cas no 1932034-02-0 (Carbamic acid, N-[(1R,2S)-2-ethenylcyclopropyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(1R,2S)-2-ethenylcyclopropyl]-, 1,1-dimethylethyl ester
• CAS No: 1932034-02-0
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5944394
• PubChem ID: 54277191
• Update Time: 2025-05-24

Carbamic acid, N-[(1R,2S)-2-ethenylcyclopropyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1R,2S)-2-ethenylcyclopropyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(1R,2S)-2-ethenylcyclopropyl]carbamate
• SCHEMBL8067532
• EN300-7440979
• 1932034-02-0
• ROFOIYIUNVJFOE-HTQZYQBOSA-N
• rac-tert-butyl N-[(1R,2S)-2-ethenylcyclopropyl]carbamate
• trans-N-t-Butoxycarbonyl-2-ethenylcyclopropylamine

• Inchi： 1S/C10H17NO2/c1-5-7-6-8(7)11-9(12)13-10(2,3)4/h5,7-8H,1,6H2,2-4H3,(H,11,12)/t7-,8-/m1/s1
• InChI Key： ROFOIYIUNVJFOE-HTQZYQBOSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1C[C@H]1C=C

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 253.4±20.0 °C(Predicted)
• pka: 12.46±0.40(Predicted)

Additional information on Carbamic acid, N-[(1R,2S)-2-ethenylcyclopropyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-[(1R,2S)-2-ethenylcyclopropyl]-, 1,1-dimethylethyl ester (CAS No. 1932034-02-0)

Carbamic acid, N-[(1R,2S)-2-ethenylcyclopropyl]-, 1,1-dimethylethyl ester (CAS No. 1932034-02-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This ester derivative, characterized by its unique cyclopropyl and ethenyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural complexity and stereochemical properties make it a valuable candidate for drug discovery and development, particularly in targeting enzyme inhibition and receptor modulation.

The compound's CAS No. 1932034-02-0 is often searched in academic and industrial databases due to its relevance in asymmetric synthesis and chiral building blocks. Researchers are particularly interested in its potential applications in designing novel therapeutics for conditions such as inflammatory diseases and metabolic disorders. The 1,1-dimethylethyl ester moiety enhances its stability, making it suitable for controlled-release formulations, a trending topic in modern pharmacology.

In recent years, the demand for N-[(1R,2S)-2-ethenylcyclopropyl] carbamic acid derivatives has surged, driven by advancements in green chemistry and sustainable synthesis methods. This aligns with the growing focus on environmentally friendly processes in the chemical industry. The compound's versatility allows for modifications that reduce waste and improve yield, addressing key concerns in process optimization and cost-efficiency—topics frequently queried in search engines by professionals.

Another area of interest is the compound's role in peptide coupling and protecting group strategies, which are essential for peptide-based drug development. With the rise of peptide therapeutics in treating chronic diseases, Carbamic acid, N-[(1R,2S)-2-ethenylcyclopropyl]-, 1,1-dimethylethyl ester has become a focal point for researchers exploring innovative delivery systems. Its compatibility with solid-phase peptide synthesis (SPPS) further underscores its utility in high-throughput screening platforms.

From a regulatory perspective, the compound's safety profile and compatibility with Good Manufacturing Practices (GMP) are frequently discussed in industry forums. Its low toxicity and high purity make it a preferred choice for preclinical studies, a topic often searched by quality control specialists. Additionally, its stability under various pH conditions ensures reliable performance in formulation studies, another hot topic in pharmaceutical development.

In summary, Carbamic acid, N-[(1R,2S)-2-ethenylcyclopropyl]-, 1,1-dimethylethyl ester (CAS No. 1932034-02-0) represents a cutting-edge tool for chemists and pharmacologists. Its multifaceted applications, from drug discovery to sustainable synthesis, position it as a compound of enduring relevance. As research continues to uncover its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.